Cas no 2229601-38-9 (O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine
• CAS No: 2229601-38-9
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6276989
• PubChem ID: 165764737
• Update Time: 2025-05-22

O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine
• O-[2-(2,4,5-trimethylphenyl)propan-2-yl]hydroxylamine
• EN300-1789819
• 2229601-38-9

• Inchi： 1S/C12H19NO/c1-8-6-10(3)11(7-9(8)2)12(4,5)14-13/h6-7H,13H2,1-5H3
• InChI Key： ZCSDLJXBJJFGKA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=C(C)C(C)=CC=1C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine

Research Briefing on O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine (CAS: 2229601-38-9)

O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine (CAS: 2229601-38-9) is a hydroxylamine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been investigated for its role as an intermediate in the synthesis of bioactive molecules and its potential pharmacological properties. Recent studies have explored its utility in modulating enzymatic activity, serving as a building block for novel therapeutics, and its mechanism of action in biological systems.

Recent research has focused on the synthesis and characterization of O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine, with particular emphasis on its stability, reactivity, and potential as a precursor for more complex chemical entities. Studies have demonstrated that this compound exhibits favorable physicochemical properties, including solubility and stability under physiological conditions, making it a promising candidate for further development. Additionally, its ability to interact with biological targets, such as enzymes and receptors, has been explored, shedding light on its potential therapeutic applications.

One of the key findings from recent investigations is the compound's role in the inhibition of specific enzymes involved in inflammatory pathways. Preliminary data suggest that O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine may act as a modulator of cyclooxygenase (COX) activity, which could have implications for the development of anti-inflammatory agents. Furthermore, its structural similarity to known pharmacophores has prompted researchers to explore its potential as a scaffold for the design of new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its pharmacological potential, the compound has also been studied for its chemical properties and reactivity. Recent synthetic methodologies have optimized the production of O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine, ensuring high yield and purity, which are critical for its application in drug development. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity, providing a solid foundation for further research.

Looking ahead, the potential applications of O-2-(2,4,5-trimethylphenyl)propan-2-ylhydroxylamine in medicinal chemistry are vast. Ongoing studies are exploring its use in combination therapies, its pharmacokinetic profile, and its safety and efficacy in preclinical models. The compound's versatility and unique properties position it as a valuable tool for researchers aiming to develop novel therapeutic agents. As the field advances, further insights into its mechanism of action and therapeutic potential are expected to emerge, paving the way for its integration into drug discovery pipelines.